Cas no 3562-98-9 (sodium 2,2,3-trichloropropanoate)

• Product Name: sodium 2,2,3-trichloropropanoate
• CAS No: 3562-98-9
• MF: C₃H₂Cl₃NaO₂
• MW: 199.395549297333
• CID: 1471655
• PubChem ID: 23696736
• Update Time: 2025-04-20

sodium 2,2,3-trichloropropanoate Chemical and Physical Properties

Names and Identifiers

• sodium 2,2,3-trichloropropanoate
• DTXSID50189096
• Propanoic acid, 2,2,3-trichloro-, sodium salt
• SCHEMBL1889336
• 3562-98-9
• 2,2,3-Trichloropropionic acid sodium salt

• Inchi： 1S/C3H3Cl3O2.Na/c4-1-3(5,6)2(7)8;/h1H2,(H,7,8);/q;+1/p-1
• InChI Key： LUNDRZAKDNXYRX-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])(CCl)Cl.[Na+]

Computed Properties

• Exact Mass: 197.90196
• Monoisotopic Mass: 197.901807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 223.3°C at 760 mmHg
• Flash Point: 88.8°C
• PSA: 40.13